Cas no 134017-12-2 (Octadecanoic acid,12-[(1-oxoisooctadecyl)oxy]-, isooctadecyl ester)

Octadecanoic acid,12-[(1-oxoisooctadecyl)oxy]-, isooctadecyl ester structure
134017-12-2 structure
Product Name:Octadecanoic acid,12-[(1-oxoisooctadecyl)oxy]-, isooctadecyl ester
CAS No:134017-12-2
MF:C54H106O3
MW:803.41765832901
CID:134675
PubChem ID:21960456
Update Time:2025-04-19

Octadecanoic acid,12-[(1-oxoisooctadecyl)oxy]-, isooctadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid,12-[(1-oxoisooctadecyl)oxy]-, isooctadecyl ester
    • ISOSTEARYL STEAROYL STEARATE
    • Octyldodecyl Myristate
    • 134017-12-2
    • octadecanoyl 2-hexadecyl-18-methylnonadecanoate
    • SCHEMBL297483
    • Octadecanoic acid,12-[(1-oxoisooctadecyl)oxy]-,isooctadecyl ester
    • Inchi: 1S/C54H106O3/c1-5-7-9-11-13-15-17-19-21-26-30-34-38-42-46-50-53(55)57-54(56)52(48-44-40-36-32-28-24-20-18-16-14-12-10-8-6-2)49-45-41-37-33-29-25-22-23-27-31-35-39-43-47-51(3)4/h51-52H,5-50H2,1-4H3
    • InChI Key: RVYAGHQQSCEGMA-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCCCCCCCCCCCC)=O)C(C(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC(C)C)=O

Computed Properties

  • Exact Mass: 802.814
  • Monoisotopic Mass: 802.814
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 50
  • Complexity: 790
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 26
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.